Cas no 14077-84-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-heptyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-heptyl-
• CAS No: 14077-84-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 236603
• PubChem ID: 260792
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-heptyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-heptyl-
• NCIOpen2_005773
• 14077-84-0
• CHEMBL3103704
• AKOS001623900
• HMS1611K05
• Amylathylbarbitursaure
• 5-heptyl-1,3-diazinane-2,4,6-trione
• NSC92507
• NSC-92507
• DTXSID10293825
• 5-heptylpyrimidine-2,4,6(1h,3h,5h)-trione

• Inchi： 1S/C11H18N2O3/c1-2-3-4-5-6-7-8-9(14)12-11(16)13-10(8)15/h8H,2-7H2,1H3,(H2,12,13,14,15,16)
• InChI Key： KBFOQFLBOGLELW-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)CCCCCCC

Computed Properties

• Exact Mass: 226.13184
• Monoisotopic Mass: 226.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.087
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.469
• PSA: 75.27